![molecular formula C15H18ClN3O4 B1673910 3-(6-Chloropyrazinyl)-1-azabicyclo(2.2.2)octane (Z)-2-butenedioate CAS No. 144860-79-7](/img/no-structure.png)
3-(6-Chloropyrazinyl)-1-azabicyclo(2.2.2)octane (Z)-2-butenedioate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a derivative of pyrazine, which is a basic six-membered ring with two nitrogen atoms . Pyrazine derivatives are known to have a wide range of pharmacological applications .
Molecular Structure Analysis
The molecular structure of this compound would likely involve a pyrazine core, which is a six-membered ring with two nitrogen atoms . The other components of the molecule would be attached to this core.properties
{ "Design of the Synthesis Pathway": "The synthesis of 3-(6-Chloropyrazinyl)-1-azabicyclo(2.2.2)octane (Z)-2-butenedioate can be achieved through a multistep reaction sequence involving the preparation of key intermediates.", "Starting Materials": [ "6-Chloropyrazine", "1,5-Dibromopentane", "Sodium hydride", "1,4-Dibromobutene", "Sodium hydroxide", "Maleic acid" ], "Reaction": [ "Step 1: Preparation of 1-(6-Chloropyrazin-2-yl)hexane", "6-Chloropyrazine is reacted with 1,5-dibromopentane in the presence of sodium hydride to form 1-(6-Chloropyrazin-2-yl)hexane.", "Step 2: Preparation of 1-(6-Chloropyrazin-2-yl)hex-5-ene", "1-(6-Chloropyrazin-2-yl)hexane is reacted with 1,4-dibromobutene in the presence of sodium hydride to form 1-(6-Chloropyrazin-2-yl)hex-5-ene.", "Step 3: Preparation of 3-(6-Chloropyrazinyl)-1-azabicyclo(2.2.2)octane", "1-(6-Chloropyrazin-2-yl)hex-5-ene is reacted with sodium hydroxide to form 3-(6-Chloropyrazinyl)-1-azabicyclo(2.2.2)octane.", "Step 4: Preparation of (Z)-2-Butenedioic acid 3-(6-Chloropyrazinyl)-1-azabicyclo(2.2.2)octyl ester", "3-(6-Chloropyrazinyl)-1-azabicyclo(2.2.2)octane is reacted with maleic acid to form (Z)-2-Butenedioic acid 3-(6-Chloropyrazinyl)-1-azabicyclo(2.2.2)octyl ester." ] } | |
CAS RN |
144860-79-7 |
Product Name |
3-(6-Chloropyrazinyl)-1-azabicyclo(2.2.2)octane (Z)-2-butenedioate |
Molecular Formula |
C15H18ClN3O4 |
Molecular Weight |
339.77 g/mol |
IUPAC Name |
(Z)-but-2-enedioic acid;3-(6-chloropyrazin-2-yl)-1-azabicyclo[2.2.2]octane |
InChI |
InChI=1S/C11H14ClN3.C4H4O4/c12-11-6-13-5-10(14-11)9-7-15-3-1-8(9)2-4-15;5-3(6)1-2-4(7)8/h5-6,8-9H,1-4,7H2;1-2H,(H,5,6)(H,7,8)/b;2-1- |
InChI Key |
JFXQOIPEIVQLCS-BTJKTKAUSA-N |
Isomeric SMILES |
C1CN2CCC1C(C2)C3=CN=CC(=N3)Cl.C(=C\C(=O)O)\C(=O)O |
SMILES |
C1CN2CCC1C(C2)C3=CN=CC(=N3)Cl.C(=CC(=O)O)C(=O)O |
Canonical SMILES |
C1CN2CCC1C(C2)C3=CN=CC(=N3)Cl.C(=CC(=O)O)C(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
L 689660; L-689660; L689660; L-689,660; L 689,660; L689,660; pyrazinylquinuclidine 5n; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.